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Compound Focus: Calvatic acid

CAS No.: 54723-08-9

Cat. No.: S561788

It is crucial to differentiate between these two compounds:

Feature Calvatic Acid Clavulanic Acid

Chemical Nature = Azoxy compound [1] B-lactam compound [2] [3] [4]

Primary Antibacterial, antifungal, and Potent inhibitor of B-lactamase enzymes;

Biological antitumor activities [1]. negligible intrinsic antibacterial activity [2] [5]

Activities [3].

Source Found in fungi like Bovistella Produced by the bacterium Streptomyces
utriformis [1]. clavuligerus [2] [3] [4].

Research Status  Early-stage studies; activity noted Extensively studied and clinically used
but mechanism not fully elaborated  worldwide in combination with B-lactam
[1]. antibiotics [2] [5] [6].

Calvatic Acid: Early Research and Findings

Early research on calvatic acid identified it as an azoxy compound with antimicrobial properties.
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e Original Study: The first paper introducing calvatic acid was published in the Journal of Antibiotics
in 1975 [7]. The abstract is available, but the full text is inaccessible, limiting detailed protocol
information.

¢ Recent Context: A 2025 study mentions calvatic acid as an "azoxyformonitril" present in Bovistella
utriformis fungus, confirming its traditionally recognized antibacterial, antifungal, and antitumor
activities [1]. This study did not focus on calvatic acid, so it cites earlier work without providing
detailed experimental data on its antibiotic effects [1].

Clavulanic Acid: Mechanism and Experimental Insights

In contrast, the mechanism of action for clavulanic acid is well-defined and can inform antibiotic research.

Mechanism of Action as a B-Lactamase Inhibitor

Clavulanic acid is a "suicide inhibitor" [5] [3] [4]. It contains a -lactam ring that allows it to bind to the
active site of B-lactamase enzymes [2] [4]. This binding is irreversible and permanently inactivates the
enzyme, preventing the destruction of co-administered (-lactam antibiotics like amoxicillin and restoring

their efficacy against resistant bacteria [2] [5] [4].

The following diagram illustrates this irreversible inhibition mechanism:
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Key Experimental Models and Parameters

Research on clavulanic acid involves specific biochemical and microbiological assays:

¢ Enzyme Kinetics Experiments: Early studies determined its potency as a B-lactamase inhibitor by
calculating the inhibition constant (Ki). For class A B-lactamases, clavulanic acid has a Ki of 0.8 yM
[4].

¢ Microbiological Susceptibility Testing: The efficacy of clavulanic acid combinations is validated
using standard antimicrobial susceptibility testing (e.g., broth microdilution or disk diffusion) to
determine Minimum Inhibitory Concentrations (MICs) [2] [6].

e Spectrum of Activity: Combining clavulanate with amoxicillin extends its coverage to include (3-
lactamase-producing strains of S. aureus, H. influenzae, M. catarrhalis, and some E. coli and
Klebsiella species [2] [6].

Research Implications and Future Directions
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Calvatic acid represents an early-discovered natural product with reported bioactivities, but its antibiotic
potential remains largely unexplored. Clavulanic acid exemplifies a successful application of a natural

product inhibitor to overcome antibiotic resistance.

Future work on calvatic acid would require detailed studies to elucidate its molecular target, mechanism of

action, and full therapeutic potential.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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